4-Methylphenyl 2,4,5-trifluorobenzoate

• IUPAC Name: (4-methylphenyl) 2,4,5-trifluorobenzoate
• InChI: InChI=1S/C14H9F3O2/c1-8-2-4-9(5-3-8)19-14(18)10-6-12(16)13(17)7-11(10)15/h2-7H,1H3
• InChI Key: CSHANYBQNMZFIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2F)F)F
• Molecular Formula: C14H9F3O2
• Molecular Weight: 266.21 g/mol

Description

4-Methylphenyl 2,4,5-trifluorobenzoate is a chemical compound with the molecular formula C14H9F3O2. It has a molecular weight of 266.22.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring (the 4-Methylphenyl part) attached to a 2,4,5-trifluorobenzoate group. The trifluorobenzoate group itself consists of a benzene ring with three fluorine atoms attached at the 2nd, 4th, and 5th positions, and a carboxylate group at the 1st position.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 341.6±42.0 °C and its density is predicted to be 1.319±0.06 g/cm3 at 20 °C under a pressure of 760 Torr.

Synthesis routes and methods I

Procedure details

Thionyl chloride (50 mL, 680 mmol) was added to 2,4,5-trifluorobenzoic acid (10 g, 57 mmol) and the mixture stirred at 55° C. for 18 hours. After cooling, the excess thionyl chloride was removed in vacuo. The resulting crude oil was azeotroped twice with DCM (30 mL) and toluene (20 mL) and the residue redissolved in DCM (50 mL), then cooled to 0° C. with an ice bath. A mixture of 4-methylphenol (6.4 g, 59 mmol) and triethylamine (10 mL, 71 mmol) in DCM (20 mL) was added over 30 minutes. The reaction was allowed to warm up to room temperature over 1 hour. The crude reaction mixture was partitioned between EtOAc (200 mL) and saturated sodium bicarbonate solution (70 mL). The aqueous layer was further extracted with EtOAc (100 mL). The combined organic extracts were combined, washed with saturated sodium bicarbonate solution (70 mL) and water (100 mL). The organic layer was dried over magnesium sulfate and concentrated to provide a crude solid, which was purified by silica gel chromatography eluting with 5% EtOAc in heptane to provide the title compound (10.08 g, 66%) as a white solid.

Synthesis routes and methods II

Procedure details

The title compound can also be prepared according to the following method: 4-methylphenol (80.0 g, 739.8 mmol) was added to a suspension of 2,4,5-trifluorobenzoic acid (136.8 g, 776.8 mmol) and 1,1-carbonyldiimidazole (83-85% wt, 163.6 g, 849.7 mmol) in EtOAc (1.20 L) at 40° C. The reaction mixture was stirred at 40° C. for 2 hours, then cooled to 20° C. and washed with water (480 mL), a 0.5 M aqueous solution of sodium hydroxide (2×400 mL) and water (400 mL). The organics were concentrated in vacuo and azeotroped with heptane to give a yellow oil. Heptane (640 mL) was added and the reaction was stirred at room temperature for 16 hours. A seed was used to facilitate the formation of a suspension. The resulting suspension was cooled to 10° C. and filtered. The residue was washed with cold heptane (80 mL) and dried to afford the title compound as an off white solid (147.5 g, 75%):